Cas no 1903281-62-8 (4-(3-((5-bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one)

• Product Name: 4-(3-((5-bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one
• CAS No: 1903281-62-8
• MF: C₁₃H₁₃BrN₄O₃
• MW: 353.171321630478
• CID: 6323393
• PubChem ID: 92089190
• Update Time: 2025-05-20

4-(3-((5-bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1903281-62-8
• AKOS025351718
• F6476-2013
• 4-(3-((5-bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one
• 4-[3-(5-bromopyridin-2-yl)oxypyrrolidine-1-carbonyl]-1,3-dihydroimidazol-2-one

• Inchi： 1S/C13H13BrN4O3/c14-8-1-2-11(15-5-8)21-9-3-4-18(7-9)12(19)10-6-16-13(20)17-10/h1-2,5-6,9H,3-4,7H2,(H2,16,17,20)
• InChI Key： MCXJHPWVWAMVCY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1CN(C(C2=CNC(N2)=O)=O)CC1

Computed Properties

• Exact Mass: 352.01710g/mol
• Monoisotopic Mass: 352.01710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-(3-((5-bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one

4-(3-((5-Bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one: A Comprehensive Overview

The compound 4-(3-((5-bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one, identified by the CAS number 1903281-62-8, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a pyridine moiety, and an imidazole ring. The presence of a bromine atom on the pyridine ring further adds to its chemical complexity and functional diversity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. The imidazole ring, in particular, is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The integration of the pyrrolidine and pyridine groups within this molecule enhances its pharmacokinetic properties, potentially improving bioavailability and stability. These attributes make 4-(3-((5-bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one a promising candidate for further exploration in therapeutic applications.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, condensation reactions, and oxidation. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern pharmaceutical research.

In terms of biological activity, preliminary assays have demonstrated that 4-(3-((5-bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one exhibits moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. This finding aligns with broader trends in medicinal chemistry, where heterocyclic compounds are increasingly being investigated for their potential role in treating complex diseases. Furthermore, computational studies using molecular docking techniques have provided insights into the molecule's binding affinity with target proteins, paving the way for future experimental validations.

The structural versatility of this compound also lends itself to applications in materials science. The ability to modify the substituents on the pyridine and imidazole rings opens up possibilities for tailoring the molecule's electronic properties. Such modifications could be beneficial in developing advanced materials for electronic devices or sensors. Recent breakthroughs in nanotechnology have emphasized the need for innovative building blocks like this compound to push the boundaries of material performance.

In conclusion, 4-(3-((5-bromopyridin-2-yl)oxy)pyrrolidine-1-carbonyl)-1H-imidazol-2(3H)-one represents a compelling example of how intricate molecular architectures can drive advancements across multiple disciplines. Its unique combination of structural features, coupled with emerging research findings, positions it as a key player in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of scientific innovation.